N-(3,5-dichlorophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(3,5-dichlorophenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H9Cl2N3O2S/c14-7-3-8(15)5-9(4-7)17-11(19)10-6-16-13-18(12(10)20)1-2-21-13/h3-6H,1-2H2,(H,17,19)
• InChI Key: HQLGHJDEJYQXNS-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC=C(C(=O)N21)C(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C13H9Cl2N3O2S
• Molecular Weight: 342.2 g/mol

Description

“N-(3,5-dichlorophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a compound that belongs to the class of organic compounds known as phenylpyrimidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring through a CC or CN bond. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Synthesis Analysis

The synthesis of this compound involves several steps. The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyridopyrimidine moiety that has shown a therapeutic interest or have already been approved for use as therapeutics. Depending on where the nitrogen atom is located in pyridine, we can find four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve several steps. This includes the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Scientific Research Applications

Disruptor of Mycobacterial Energetics

. .

Antioxidant Agent

. .

Anticancer Agent

. .

Inhibitor of Mitotic Kinesin

.

Inhibitor of Dihydrofolate Reductase (DHFR)

.

Future Directions

The future directions for this compound could involve further studies to understand its mechanism of action, as well as testing for safety and efficacy. There may also be potential for the development of new therapies based on this compound.